
Application Notes and Protocols: Pentaerythritol
Tetraricinoleate in High-Performance Grease

Formulations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pentaerythritol tetraricinoleate

Cat. No.: B1165899 Get Quote

Audience: Researchers, scientists, and formulation chemists in the lubricants and materials

science industries.

Introduction: Pentaerythritol tetraricinoleate (PETR) is a biodegradable and non-toxic

synthetic ester derived from pentaerythritol and ricinoleic acid, the primary fatty acid in castor

oil.[1][2] Its unique molecular structure, featuring four long-chain fatty acids with both a double

bond and a hydroxyl group, imparts exceptional lubricity, high viscosity index, and strong film-

forming capabilities. These properties make PETR a highly promising base oil for the

formulation of high-performance, environmentally friendly lubricating greases. This document

provides an overview of PETR's properties, detailed protocols for its synthesis, and

methodologies for formulating and characterizing PETR-based greases.

Physicochemical Properties of Pentaerythritol
Tetraricinoleate
PETR is a viscous, clear liquid at room temperature.[1] Its key physical and chemical properties

are summarized in Table 1. The presence of hydroxyl groups in its structure enhances its

polarity and affinity for metal surfaces, while the long ester chains provide excellent lubricating

films.
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Property Value Reference

Molecular Formula C₇₇H₁₄₀O₁₂ [2]

Appearance Clear, viscous liquid [1]

Density ~0.962 g/mL at 20°C [1]

Boiling Point 446°C [1]

Flash Point 232°C [1]

Solubility

Immiscible in water; Miscible

with alcohols and nonpolar

organic solvents

[1]

Thermal Decomposition Begins above 200°C [1]

Illustrative Performance Data of Pentaerythritol Ester-
Based Greases
While specific performance data for greases based purely on PETR is not widely published,

data from formulations using structurally similar pentaerythritol esters (e.g., Pentaerythritol

Tetraoleate) and castor oil derivatives provide a strong indication of expected performance.

These greases exhibit excellent tribological properties and stability.

Performance Parameter Typical Value Range Test Method (Example)

NLGI Grade 2 - 3 ASTM D217

Coefficient of Friction 0.06 - 0.13 ASTM G99

Wear Scar Diameter (μm) 415 - 866 ASTM D2266

Oil Separation (% wt) < 4% ASTM D1742

Oil Bleed (% wt) Within ±15% FTM 791-321

(Note: Data in Table 2 is representative of eco-friendly greases formulated with pentaerythritol

esters and castor oil derivatives and should be considered illustrative for PETR-based

formulations).[3][4]
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Experimental Protocols
Protocol 1: Synthesis of Pentaerythritol Tetraricinoleate
(PETR)
This protocol describes the direct esterification of pentaerythritol with ricinoleic acid. The

reaction involves the removal of water to drive the equilibrium towards the formation of the

tetraester.[1][2]

Materials:

Pentaerythritol (C₅H₁₂O₄)

Ricinoleic Acid (C₁₈H₃₄O₃)

Catalyst (e.g., Tin(II) 2-ethylhexanoate, 0.05% w/w)

Nitrogen gas supply

Reaction vessel equipped with a mechanical stirrer, thermometer, Dean-Stark trap, and

condenser.

Procedure:

Charge the reaction vessel with pentaerythritol and ricinoleic acid in a 1:4.2 molar ratio (a

slight excess of fatty acid is used to ensure complete esterification).

Add the tin-based catalyst to the mixture.

Begin stirring and purge the system with nitrogen to create an inert atmosphere.

Heat the mixture gradually to 180-220°C.[1][2]

Continuously remove the water byproduct from the reaction using the Dean-Stark trap.

Monitor the reaction progress by measuring the acid value of the mixture periodically. The

reaction is considered complete when the acid value falls below a target threshold (e.g., < 1

mg KOH/g).
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Once complete, cool the reaction mixture.

Purify the resulting PETR by vacuum distillation to remove any unreacted fatty acids and the

catalyst.
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Diagram 1: Synthesis workflow for Pentaerythritol Tetraricinoleate.

Protocol 2: High-Performance Grease Formulation
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This protocol outlines a general procedure for creating a lithium complex grease using PETR

as the base oil.

Materials:

Pentaerythritol Tetraricinoleate (PETR) Base Oil (80-90% w/w)

Thickener: Lithium 12-hydroxystearate (10-15% w/w)

Complexing Agent: Dicarboxylic acid (e.g., Azelaic acid) (1-3% w/w)

Additives (optional): Antioxidants, anti-wear agents (e.g., ZDDP) (0.5-2% w/w)

Grease kettle with variable speed mixer and heating/cooling capabilities.

Homogenizer or three-roll mill.

Procedure:

Saponification: Charge a portion of the PETR base oil and the 12-hydroxystearic acid into

the grease kettle. Heat to approximately 90°C while stirring.

Add a stoichiometric amount of lithium hydroxide (LiOH) solution to initiate saponification

(the formation of the soap thickener).

Complexation: Once saponification is complete, add the dicarboxylic acid and continue

heating to around 200°C to complete the reaction and form the complex thickener structure.

Oil Addition: Gradually add the remaining PETR base oil while continuing to mix.

Cooling & Additive Blending: Begin a controlled cooling process. When the temperature

drops below 100°C, introduce the additive package.

Homogenization: Pass the cooled grease through a three-roll mill or homogenizer to ensure

a smooth, uniform texture and dispersion of the thickener fibers.

Deaeration: Store the final product to allow any entrained air to escape.
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Diagram 2: General workflow for formulating a PETR-based grease.

Protocol 3: Grease Performance Characterization
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The following are standard ASTM methods for evaluating the key performance characteristics

of a lubricating grease.

1. Dropping Point (ASTM D2265):

Objective: To determine the temperature at which the grease passes from a semi-solid to a

liquid state, indicating its upper operating temperature limit.

Methodology: A small amount of grease is placed in a sample cup with a small orifice at the

bottom. The cup is heated in a specialized apparatus at a controlled rate. The dropping point

is the temperature at which the first drop of material falls from the orifice.

2. Cone Penetration (NLGI Grade) (ASTM D217):

Objective: To measure the consistency (hardness or softness) of the grease, which

determines its NLGI grade.

Methodology: A standard cone of specified weight and dimensions is allowed to sink into a

temperature-controlled grease sample for 5 seconds. The depth of penetration, measured in

tenths of a millimeter, determines the consistency. For "worked penetration," the sample is

first subjected to 60 double strokes in a standard grease worker to simulate in-service

conditions.

3. Wear Prevention (Four-Ball Method) (ASTM D2266):

Objective: To assess the anti-wear properties of the grease under boundary lubrication

conditions.

Methodology: Three steel balls are clamped together in a cup, and a fourth ball is rotated

against them under a specified load, speed, and temperature, with the grease lubricating the

contact points. After a set duration (e.g., 1 hour), the average diameter of the wear scars that

have formed on the three stationary balls is measured. A smaller wear scar indicates better

wear protection.
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Diagram 3: Experimental workflow for grease characterization.

Structure-Property Relationships
The superior performance of PETR as a grease base oil stems directly from its molecular

architecture. The key structural features and their corresponding performance benefits are

outlined below.
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Molecular Structure of PETR

Performance Properties
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Diagram 4: Relationship between PETR's structure and its performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1165899#pentaerythritol-tetraricinoleate-in-high-performance-grease-formulations
https://www.benchchem.com/product/b1165899#pentaerythritol-tetraricinoleate-in-high-performance-grease-formulations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1165899?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

